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Compound of Interest

Compound Name: L-689502

Cat. No.: B1673908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the preparation of a stock

solution of L-689502, a potent HIV-1 protease inhibitor.[1] Adherence to these guidelines is

crucial for ensuring the accuracy and reproducibility of experimental results.

Compound Data
Proper preparation of a stock solution begins with accurate information about the compound's

properties. The following table summarizes the key chemical data for L-689502.

Property Value Source

Molecular Weight 673.84 g/mol [1]

Formula C₃₉H₅₁N₃O₇ [1]

Solubility Soluble in DMSO [1]

Storage Store at -20°C [1]

Experimental Protocols
This section outlines the detailed methodology for preparing a 10 mM stock solution of L-
689502 in Dimethyl Sulfoxide (DMSO).
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Materials and Equipment
L-689502 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation Workflow
The following diagram illustrates the workflow for preparing the L-689502 stock solution.
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Caption: Workflow for L-689502 stock solution preparation and storage.

Step-by-Step Protocol
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Calculate the required mass of L-689502: To prepare a 10 mM stock solution, use the

following formula: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001 L

x 673.84 g/mol x 1000 mg/g = 6.74 mg

Weigh the L-689502 powder:

Carefully weigh out the calculated mass of L-689502 powder using an analytical balance.

Transfer the powder to a sterile microcentrifuge tube or vial.

Add the solvent:

Add the desired volume of anhydrous DMSO to the tube containing the L-689502 powder.

For the example above, this would be 1 mL.

Dissolve the compound:

Vortex the solution until the L-689502 powder is completely dissolved. Gentle warming in

a water bath (not exceeding 37°C) may aid in dissolution if necessary. Visually inspect the

solution to ensure there are no visible particles.

Aliquot and store:

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller, single-use volumes.

Store the aliquots in tightly sealed tubes at -20°C for long-term storage.[1]

Signaling Pathway Context
L-689502 is a potent inhibitor of the HIV-1 protease, an enzyme critical for the life cycle of the

Human Immunodeficiency Virus (HIV). The diagram below illustrates the role of HIV-1 protease

and the inhibitory action of L-689502.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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